Cas no 120729-93-3 (1H-Indole-3-carboxylicacid, 5-[(dimethylamino)sulfonyl]-1-ethyl-)

• Product Name: 1H-Indole-3-carboxylicacid, 5-[(dimethylamino)sulfonyl]-1-ethyl-
• CAS No: 120729-93-3
• MF: C₁₃H₁₆N₂O₄S
• MW: 296.342142105103
• CID: 172645
• PubChem ID: 3078351
• Update Time: 2025-04-19

1H-Indole-3-carboxylicacid, 5-[(dimethylamino)sulfonyl]-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylicacid, 5-[(dimethylamino)sulfonyl]-1-ethyl-
• 5-(dimethylsulfamoyl)-1-ethylindole-3-carboxylic acid
• DTXSID70923550
• 5-(N,N-Dimethylsulfamoyl)-1-ethyl-1H-indole-3-carboxylic acid
• 1H-Indole-3-carboxylic acid, 5-((dimethylamino)sulfonyl)-1-ethyl-
• AKOS000112908
• CCG-201576
• 5-((Dimethylamino)sulfonyl)-1-ethyl-1H-indole-3-carboxylic acid
• BRN 3561113
• 120729-93-3
• 5-(Dimethylsulfamoyl)-1-ethyl-1H-indole-3-carboxylic acid

• Inchi： 1S/C13H16N2O4S/c1-4-15-8-11(13(16)17)10-7-9(5-6-12(10)15)20(18,19)14(2)3/h5-8H,4H2,1-3H3,(H,16,17)
• InChI Key： YBBBHQQGLMGFGE-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C(=O)O)=CN2CC)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 296.08318
• Monoisotopic Mass: 296.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 526.1°Cat760mmHg
• Flash Point: 272°C
• Refractive Index: 1.613
• PSA: 79.61